Cas no 189103-09-1 (2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-)

2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl- structure
189103-09-1 structure
Product name:2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-
CAS No:189103-09-1
MF:C6H8N2O
MW:124.1405210495
CID:115543
PubChem ID:13793887

2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-
    • 2,6-Diazabicyclo[2.2.0]hex-5-en-3-one,1,2-dimethyl-(9CI)
    • 1,2-Dimethyl-2,6-diazabicyclo[2.2.0]hex-5-en-3-one
    • 189103-09-1
    • Inchi: InChI=1S/C6H8N2O/c1-6-4(3-7-6)5(9)8(6)2/h3-4H,1-2H3
    • InChI Key: RTIFJFZAMPBIIW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NC2(C)N1C

Computed Properties

  • Exact Mass: 124.063662883g/mol
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7Ų
  • XLogP3: -0.8

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